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Abstract
A-83-01 is a potent and selective small molecule inhibitor of the transforming growth factor-beta

(TGF-β) type I receptor superfamily, specifically targeting activin receptor-like kinase 4 (ALK4),

ALK5, and ALK7.[1][2][3][4] Its ability to block TGF-β signaling makes it an invaluable tool in

various cell culture applications, including the maintenance of pluripotency in stem cells,

directed differentiation, and the inhibition of epithelial-to-mesenchymal transition (EMT).[5][6]

This document provides detailed application notes and experimental protocols for the effective

use of A-83-01 in cell culture.

Mechanism of Action
A-83-01 exerts its biological effects by competitively inhibiting the ATP-binding site of the ALK4,

ALK5, and ALK7 receptor kinases.[1][5] This inhibition prevents the phosphorylation and

subsequent activation of downstream SMAD2 and SMAD3 proteins.[3][4][5] The blockage of

the SMAD signaling cascade leads to the modulation of target gene expression, thereby

influencing cellular processes such as proliferation, differentiation, and apoptosis.[5][6] A-83-01

is noted to be more potent than the commonly used ALK5 inhibitor, SB431542.[2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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